Cas no 1256825-58-7 (2-Fluoro-5-propan-2-ylpyridine-3-carboxylic acid)

• Product Name: 2-Fluoro-5-propan-2-ylpyridine-3-carboxylic acid
• CAS No: 1256825-58-7
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 5463789
• Update Time: 2025-10-28

2-Fluoro-5-propan-2-ylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-propan-2-ylpyridine-3-carboxylic acid
• 2-fluoro-5-(propan-2-yl)pyridine-3-carboxylic acid
• Z1255390108
• 3-Pyridinecarboxylic acid, 2-fluoro-5-(1-methylethyl)-

• Inchi： 1S/C9H10FNO2/c1-5(2)6-3-7(9(12)13)8(10)11-4-6/h3-5H,1-2H3,(H,12,13)
• InChI Key： HMLZUHGSHCQXMX-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=C(C=N1)C(C)C

Computed Properties

• Exact Mass: 183.06955672 g/mol
• Monoisotopic Mass: 183.06955672 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2
• Molecular Weight: 183.18

Additional information on 2-Fluoro-5-propan-2-ylpyridine-3-carboxylic acid

Introduction to 2-Fluoro-5-propan-2-ylpyridine-3-carboxylic acid (CAS No. 1256825-58-7)

2-Fluoro-5-propan-2-ylpyridine-3-carboxylic acid (CAS No. 1256825-58-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its fluorinated pyridine core and a propan-2-yl substituent, which contribute to its distinct physicochemical properties and biological activities.

The chemical structure of 2-Fluoro-5-propan-2-ylpyridine-3-carboxylic acid consists of a pyridine ring with a fluorine atom at the 2-position and an isopropyl group at the 5-position, with a carboxylic acid moiety attached to the 3-position. This arrangement imparts the molecule with specific electronic and steric effects that are crucial for its reactivity and biological interactions. The presence of the fluorine atom enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In the realm of medicinal chemistry, 2-Fluoro-5-propan-2-ylpyridine-3-carboxylic acid has been explored for its potential as a building block in the synthesis of novel therapeutic agents. Recent studies have highlighted its use in the development of inhibitors for various enzymes and receptors, including kinases, proteases, and G protein-coupled receptors (GPCRs). These inhibitors have shown promise in treating a range of diseases, such as cancer, neurodegenerative disorders, and inflammatory conditions.

One notable application of 2-Fluoro-5-propan-2-ylpyridine-3-carboxylic acid is in the development of kinase inhibitors. Kinases are key regulators of cellular signaling pathways and are often dysregulated in cancer cells. By targeting specific kinases, these inhibitors can disrupt aberrant signaling cascades and induce apoptosis or cell cycle arrest in cancer cells. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of 2-fluoro-pyridine carboxylic acid-based compounds as potent inhibitors of the Aurora kinase family, which are involved in mitotic progression and chromosome segregation.

Beyond kinase inhibition, 2-Fluoro-5-propan-2-ylpyridine-3-carboxylic acid has also been investigated for its potential as a scaffold for GPCR modulators. GPCRs are a large family of membrane receptors that play critical roles in signal transduction and are targets for numerous therapeutic agents. A study published in Bioorganic & Medicinal Chemistry Letters described the design and synthesis of 2-fluoro-pyridine carboxylic acid-derived ligands that exhibit high affinity and selectivity for the serotonin 5-HT_1A receptor, which is implicated in mood disorders such as depression and anxiety.

The synthetic accessibility of 2-Fluoro-5-propan-2-ylpyridine-3-carboxylic acid further enhances its utility as a starting material for drug discovery efforts. Various synthetic routes have been developed to access this compound efficiently, including metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies. These methods allow for the introduction of diverse functional groups at different positions on the pyridine ring, enabling the fine-tuning of physicochemical properties and biological activities.

In addition to its pharmaceutical applications, 2-fluoro-pyridine carboxylic acids have found use in other areas of chemistry, such as materials science and catalysis. For example, these compounds can serve as ligands in coordination complexes with transition metals, leading to catalysts with improved activity and selectivity in various organic transformations. A recent study published in Inorganic Chemistry demonstrated the use of 2-fluoro-pyridine carboxylic acid-based ligands in palladium-catalyzed cross-coupling reactions, achieving high yields and excellent regioselectivity.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the biodegradability and ecotoxicity of 2-fluoro-pyridine carboxylic acids have shown that these compounds exhibit favorable environmental profiles compared to many traditional organic pollutants. This makes them attractive candidates for green chemistry initiatives aimed at reducing the environmental footprint of chemical processes.

In conclusion, 2-fluoro-pyridine carboxylic acids, particularly 2-fluoro-5-propan-2-ylpyridine-3-carboxylic acid (CAS No. 1256825-58-7), represent a class of compounds with significant potential across multiple scientific disciplines. Their unique chemical structure endows them with valuable properties that make them suitable for a wide range of applications, from drug discovery to materials science. Ongoing research continues to uncover new opportunities for their use, further solidifying their importance in modern chemistry.